Cas no 1040673-42-4 (5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1040673-42-4
• MF: C₂₁H₁₉N₃O
• MW: 329.395064592361
• CID: 5384978
• Update Time: 2025-05-20

5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-one
• 5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C21H19N3O/c1-15-8-9-18(12-16(15)2)19-13-20-21(25)23(10-11-24(20)22-19)14-17-6-4-3-5-7-17/h3-13H,14H2,1-2H3
• InChI Key： AGGCGLUXJHTJOI-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(C)C(C)=C3)=NN1C=CN(CC1=CC=CC=C1)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Research Brief on 5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 1040673-42-4)

The compound 5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 1040673-42-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the structural uniqueness of 5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, which belongs to the pyrazolo[1,5-a]pyrazin-4-one class of heterocyclic compounds. These compounds are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The specific substitution pattern of this compound, featuring a benzyl group at the 5-position and a 3,4-dimethylphenyl group at the 2-position, has been suggested to enhance its binding affinity to certain biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one. The study reported a high-yield synthetic route involving a multi-step process that included cyclization and functional group transformations. The compound was characterized using NMR, mass spectrometry, and X-ray crystallography, confirming its structural integrity and purity.

Biological evaluations of this compound have revealed promising activity against several cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it may act as an inhibitor of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway. Additionally, preliminary in vivo studies in murine models have shown reduced tumor growth with minimal toxicity, indicating its potential as a lead compound for further development.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience explored its neuroprotective effects in models of Alzheimer's disease. The results indicated that 5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one could reduce oxidative stress and amyloid-beta aggregation, two key pathological features of the disease. These findings open new avenues for research into its therapeutic potential beyond oncology.

Despite these promising results, challenges remain in the development of 5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one as a drug candidate. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is focused on optimizing these properties while maintaining the compound's efficacy.

In conclusion, 5-benzyl-2-(3,4-dimethylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 1040673-42-4) represents a promising scaffold for the development of novel therapeutics in oncology and neurodegenerative diseases. Continued research into its mechanisms of action and optimization of its pharmacological profile will be crucial for its translation into clinical applications.